Cas no 2665-73-8 (Benzamide,N-(1-methylpropyl)-4-nitro-)

Benzamide,N-(1-methylpropyl)-4-nitro- structure
2665-73-8 structure
Product Name:Benzamide,N-(1-methylpropyl)-4-nitro-
CAS No:2665-73-8
MF:C11H14N2O3
MW:222.240462779999
CID:279914
PubChem ID:245600
Update Time:2025-04-19

Benzamide,N-(1-methylpropyl)-4-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-(1-methylpropyl)-4-nitro-
    • 4-Nitro-benzoesaeure-sec-butylamid
    • 4-nitro-benzoic acid sec-butylamide
    • N-1-methylpropyl-4-nitrobenzamide
    • N-butan-2-yl-4-nitro-benzamide
    • N-sec-butyl-4-nitrobenzamide
    • N-sek.-Butyl-4-nitro-benzamid
    • Oprea1_248013
    • SCHEMBL5940588
    • SR-01000311306
    • SR-01000311306-1
    • 4-nitro-N-sec-butyl-benzamide
    • N-butan-2-yl-4-nitrobenzamide
    • 2665-73-8
    • Benzamide, N-sec-butyl-p-nitro-
    • NSC-57706
    • AKOS000502510
    • Oprea1_524920
    • AKOS016194777
    • Z31442090
    • NSC57706
    • Inchi: 1S/C11H14N2O3/c1-3-8(2)12-11(14)9-4-6-10(7-5-9)13(15)16/h4-8H,3H2,1-2H3,(H,12,14)
    • InChI Key: NQWMXRNYYFMIIL-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])NC(C)CC

Computed Properties

  • Exact Mass: 222.10052
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24
  • LogP: 3.03720

Benzamide,N-(1-methylpropyl)-4-nitro- Related Literature

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